2,3-Dimethoxy-5-nitrophenol
Cat. No. B1322234
M. Wt: 199.16 g/mol
InChI Key: OHKOOWDMYYNFBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
|
[CH3:15][OH:16].[CH3:1][O:2][c:3]1[c:4]([OH:14])[cH:5][c:6]([N+:11]([O-:12])=[O:13])[cH:7][c:8]1[O:9][CH3:10]>>[CH3:1][O:2][c:3]1[c:4]([OH:14])[cH:5][c:6]([NH2:11])[cH:7][c:8]1[O:9][CH3:10]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COc1cc([N+](=O)[O-])cc(O)c1OC
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COc1cc(N)cc(O)c1OC
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
